Cas no 705934-01-6 (Benzonitrile, 4-[1-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]-)

Benzonitrile, 4-[1-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]- structure
705934-01-6 structure
Product Name:Benzonitrile, 4-[1-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]-
CAS No:705934-01-6
MF:C18H12F3N3
MW:327.303194046021
CID:1744526
PubChem ID:21090877
Update Time:2025-04-21

Benzonitrile, 4-[1-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[1-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]-
    • 705934-01-6
    • TVCPWIYNHNUZAD-UHFFFAOYSA-N
    • 4-[2-(4-methylphenyl)-5-(trifluoromethyl)pyrazol-3-yl]benzonitrile
    • 4-(3-(Trifluoromethyl)-1-p-tolyl-1h-pyrazol-5-yl)benzonitrile
    • SCHEMBL5148804
    • DB-183882
    • Inchi: 1S/C18H12F3N3/c1-12-2-8-15(9-3-12)24-16(10-17(23-24)18(19,20)21)14-6-4-13(11-22)5-7-14/h2-10H,1H3
    • InChI Key: TVCPWIYNHNUZAD-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C2C=CC(C#N)=CC=2)N(C2C=CC(C)=CC=2)N=1)(F)F

Computed Properties

  • Exact Mass: 327.09833188g/mol
  • Monoisotopic Mass: 327.09833188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 41.6Ų
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